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Compound of Interest

Compound Name: Octafluorotoluene

Cat. No.: B1221213 Get Quote

For immediate reference, this guide provides essential safety and logistical information for the

proper disposal of octafluorotoluene, ensuring the safety of laboratory personnel and

compliance with environmental regulations.

Octafluorotoluene, a colorless liquid, is a flammable and toxic chemical that requires careful

handling and disposal.[1][2] Adherence to proper disposal procedures is critical to mitigate risks

of fire, environmental contamination, and health hazards, which include skin and eye irritation,

respiratory tract irritation, and potential central nervous system depression.[3]

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure that all personnel are equipped with

appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

glasses with side-shields, and a respirator if ventilation is inadequate.[4] Work should be

conducted in a well-ventilated area, preferably within a chemical fume hood.[1][3] All ignition

sources must be eliminated from the vicinity, and spark-proof tools should be used.[1][3]

Emergency Procedures:

In case of skin contact: Immediately flush the affected area with plenty of water for at least

15 minutes while removing contaminated clothing.[3]

In case of eye contact: Rinse cautiously with water for several minutes, removing contact

lenses if present and easy to do so. Continue rinsing and seek immediate medical attention.
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[1][3]

In case of inhalation: Move the person to fresh air and keep them comfortable for breathing.

Seek immediate medical help.[1][3]

In case of a spill: Absorb the spill with an inert material such as vermiculite, sand, or earth,

and place it in a suitable, closed container for disposal.[3][4] Prevent the spill from entering

drains or waterways.[3]

Quantitative Data for Octafluorotoluene
The following table summarizes key quantitative data for octafluorotoluene. It is important to

note that specific regulatory disposal limits can vary by jurisdiction.

Property Value Source

Flash Point 20 °C (68 °F) - closed cup [3]

Boiling Point 104 °C [1]

Density 1.666 g/mL at 25 °C [1]

NFPA 704 Ratings Health: 2, Fire: 3, Reactivity: 0 [1]

LC50 (rat, inhalation) 2,700 mg/m³/4hr [2]

Step-by-Step Disposal Protocol
The disposal of octafluorotoluene must be carried out in compliance with local, state, and

federal regulations. This protocol provides a general framework for its disposal.

1. Waste Identification and Segregation:

Octafluorotoluene is a halogenated organic solvent.[5] It should be segregated from non-

halogenated solvents to avoid unnecessary increases in disposal costs.[5]

Do not mix octafluorotoluene waste with other incompatible waste streams.

2. Containerization:
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Use a dedicated, properly labeled hazardous waste container. The original container may be

used if it is in good condition.[6]

The container must be made of a material compatible with octafluorotoluene and have a

tightly sealing lid.[6]

Label the container with the words "HAZARDOUS WASTE," the full chemical name

"Octafluorotoluene," and the approximate concentration and volume.[6]

3. Accumulation and Storage:

Store the waste container in a designated satellite accumulation area (SAA) or a central

hazardous waste storage area.[6]

The storage area must be cool, dry, and well-ventilated, away from heat, sparks, and open

flames.[1][3]

Ensure the container is kept closed at all times, except when adding waste.[6]

4. Professional Disposal:

Octafluorotoluene waste must be disposed of through a licensed hazardous waste disposal

company.[4]

Common disposal methods for halogenated organic compounds include high-temperature

incineration in a chemical incinerator equipped with an afterburner and scrubber.[4] Due to

the strength of the carbon-fluorine bond, high temperatures and long residence times are

necessary for complete destruction.[7]

Complete a hazardous material pickup request form as required by your institution or the

disposal company, providing an accurate description of the waste.[6]

Never dispose of octafluorotoluene down the drain or in regular trash.[3][5]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of

octafluorotoluene.
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Caption: Logical workflow for the proper disposal of octafluorotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

